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Compound of Interest

Compound Name: Gö 7874

CAS No.: 153207-86-4

Cat. No.: B1671986

Get Quote

Executive Safety Summary
STOP AND READ: Gö 7874 is a high-potency, ATP-competitive Protein Kinase C (PKC)

inhibitor.[1] While often categorized under "general laboratory chemicals" by bulk suppliers, its

nanomolar potency (

) and cell-permeable nature dictate that it be handled as a Potent Compound (Occupational
Exposure Band 3 or 4).[1]

The Critical Hazard: The primary risk is not acute lethality, but silent, chronic biological

modulation. As a bisindolylmaleimide derivative, Gö 7874 is designed to cross cell membranes

and disrupt fundamental signaling pathways (proliferation, apoptosis, memory consolidation).

Inhalation: High risk during weighing (dust).

Dermal: High risk when in solution (DMSO facilitates transdermal delivery).

Biological Hazard Profile & Mechanism
To understand the why behind the PPE, you must understand the molecule's intent.
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Compound: Gö 7874 (structurally related to Gö 6976 and Bisindolylmaleimide I).

Mechanism: It competitively binds to the ATP-binding site of PKC isozymes (specifically

and

, and potentially

).

Physiological Impact: PKC signaling regulates smooth muscle contraction, neuronal

excitability, and cell division. Accidental systemic absorption can lead to cardiovascular

anomalies (vasodilation) or reproductive toxicity.

The "Trojan Horse" Effect: Gö 7874 is almost exclusively solubilized in Dimethyl Sulfoxide

(DMSO). DMSO is a potent solvent that dissolves skin lipids, carrying the dissolved inhibitor

directly into the bloodstream. PPE must defend against the solvent as much as the solute.

PPE Matrix: The Defense System
Do not rely on a "one size fits all" approach. PPE requirements change based on the physical

state of the compound.
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Protective Layer
Solid State

(Weighing/Transfer)

Solution State

(Dilution/Assay)
Scientific Rationale

Respiratory

N95 or P100

Respirator (if outside

hood) Preferred:[1]

Handle inside a

certified Fume Hood.

Surgical Mask

(minimum) Preferred:

Fume Hood (to

contain DMSO

vapors).

Solids generate

invisible electrostatic

dust.[1] Solutions

generate aerosols

during pipetting.

Dermal (Hands)

Double Nitrile Gloves

(0.11 mm min).[1]

Technique: Change

outer pair immediately

after weighing.

Specialized Laminate

Gloves (e.g., Silver

Shield) OR Double

Nitrile (change every

15 mins).[1]

CRITICAL: Standard

nitrile is permeable to

DMSO in <10 mins.[1]

Once DMSO

breaches, Gö 7874

enters the blood.

Ocular

Chemical Safety

Goggles (tight-fitting).

[1]

Safety Glasses with

side shields

(minimum).[1]

Protects against dust

ingress (solids) and

splashes (solution).[1]

Body

Lab Coat (buttoned,

long sleeve).[1]

Recommended: Tyvek

sleeves for wrists.

Lab Coat (Poly-cotton

or resistant material).

[1]

Covers the "wrist gap"

between glove and

coat where exposure

often occurs.

Operational Protocol: Step-by-Step
Phase A: Reception & Storage

Inspection: Upon receipt, inspect the vial for breakage inside a fume hood.

Storage: Store at -20°C.

Desiccation: These compounds are hygroscopic. Keep the vial inside a secondary container

with desiccant packets (silica gel) to prevent hydrolysis, which degrades potency.

Phase B: Weighing (Highest Risk Step)
The majority of lab exposures occur here due to electrostatic repulsion of the light powder.
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Static Control: Use an anti-static gun or ionizer on the vial before opening.

Bisindolylmaleimides are prone to "jumping" due to static.

Containment: Place the analytical balance inside a chemical fume hood or a powder

containment enclosure.

The "Wet Method" (Preferred): Instead of weighing exact dust, weigh an approximate

amount and adjust the solvent volume to reach the desired concentration. This minimizes the

time the vial is open.

Phase C: Solubilization
Solvent Choice: DMSO is standard.

The Protocol:

Add DMSO directly to the vial if possible (avoids transferring dust).

Vortex with the cap tightly sealed.

Labeling: Mark the vial clearly with "TOXIC: PKC INHIBITOR" and the concentration.

Aliquot Strategy: Freeze-thaw cycles degrade Gö 7874. Aliquot the stock solution

immediately into single-use volumes (e.g., 10-50

L) to avoid repeated handling.[1]

Emergency & Disposal Procedures
Spill Management

Solid Spill: Do NOT sweep. This creates dust. Cover with a wet paper towel (water or

ethanol) to dampen, then wipe up. Place in a hazardous waste bag.

Solution Spill (DMSO): Absorb with vermiculite or chem-pads.[1] Wash the area with 10%

bleach, then soap and water. Do not touch with thin nitrile gloves.

Disposal
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Liquids: Collect in a dedicated "High Potency/Toxic" liquid waste stream. Do not mix with

general organic solvents if your facility separates carcinogens.

Solids: Vials and contaminated gloves must be incinerated.

Visualization: Handling Workflow
The following diagram outlines the logical flow of handling to minimize exposure risk.
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Figure 1: Decision workflow for handling Gö 7874 based on physical state.[1] Note the

transition from Red (High Inhalation Risk) to Yellow (High Permeation Risk).[1]
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Disclaimer: This guide is based on the chemical class properties of bisindolylmaleimide PKC

inhibitors. Always consult the specific Safety Data Sheet (SDS) provided by your direct supplier

before use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1671986/docs?utm_src=pdf-body#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b1671986/docs?utm_src=pdf-body#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b1671986/docs?utm_src=pdf-body#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b1671986?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b057124
https://www.benchchem.com/product/b1671986/docs#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b1671986/docs#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b1671986/docs#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/product/b1671986/docs#operational-safety-guide-handling-g-7874-pkc-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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